2-((1-(3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 2-[1-[3-(2,4-dioxopyrimidin-1-yl)propanoyl]piperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C18H19N5O4/c19-12-13-2-1-7-20-17(13)27-14-3-8-22(9-4-14)16(25)6-11-23-10-5-15(24)21-18(23)26/h1-2,5,7,10,14H,3-4,6,8-9,11H2,(H,21,24,26)
• InChI Key: JVVHUJXRQJUCRP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC=N2)C#N)C(=O)CCN3C=CC(=O)NC3=O
• Molecular Formula: C18H19N5O4
• Molecular Weight: 369.4 g/mol

Description

Molecular Structure Analysis

The molecular weight of this compound is 369.381. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The compound also contains a piperidine ring, which is a common structure in many pharmaceuticals.

Scientific Research Applications

Crystallography and Molecular Structure

The study of crystal structures of related compounds, such as pyrimidine derivatives, reveals intricate hydrogen bonding patterns and molecular conformations. For example, a study by Orozco et al. (2009) on a salt-type adduct formed between a pyrimidine derivative and piperidine showcases a structure containing 20 independent hydrogen bonds, highlighting the potential for these compounds in understanding molecular interactions and designing new materials (Orozco, Insuasty, Cobo, & Glidewell, 2009).

Antimicrobial Activities

Compounds related to "2-((1-(3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoyl)piperidin-4-yl)oxy)nicotinonitrile" have been synthesized and evaluated for their antimicrobial properties. For instance, Behalo (2008) synthesized novel pyrido[2,3-d]pyrimidine derivatives and evaluated their antibacterial and antifungal activities, indicating the potential of such compounds in developing new antimicrobial agents (Behalo, 2008).

Synthetic Methodologies

Research has also focused on developing synthetic methodologies for pyrimidine and nicotinonitrile derivatives. Lukyanov et al. (2008) discussed the synthesis of sterically hindered pyridines from nicotinonitriles, contributing to the field of organic synthesis by providing new routes to heterocyclic compounds (Lukyanov, Bliznets, & Shorshnev, 2008).

Theoretical Studies

Theoretical studies complement experimental work by providing insights into the reactivity and properties of nicotinonitrile derivatives. Abd El-Fatah et al. (2017) conducted experimental and theoretical studies on the regioselective alkylation of 2-mercaptonicotinonitrile derivatives, highlighting the utility of these compounds as building blocks for novel heterocyclic compounds (Abd El-Fatah, Darweesh, Mohamed, Abdelhamid, & Elwahy, 2017).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s possible that it could interact with biological systems in a way that’s characteristic of other compounds containing pyrimidine and piperidine rings.